methotrexate-alpha-arginine

• CAS No.: 129921-89-7
• Product Name: methotrexate-alpha-arginine
• Molecular Formula: C26H34N12O6
• Molecular Weight: 610.6 g/mol
• IUPAC Name: (4R)-5-[[(1S)-1-carboxy-4-(diaminomethylideneamino)butyl]amino]-4-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C26H34N12O6/c1-38(12-14-11-32-21-19(33-14)20(27)36-26(30)37-21)15-6-4-13(5-7-15)22(41)34-16(8-9-18(39)40)23(42)35-17(24(43)44)3-2-10-31-25(28)29/h4-7,11,16-17H,2-3,8-10,12H2,1H3,(H,34,41)(H,35,42)(H,39,40)(H,43,44)(H4,28,29,31)(H4,27,30,32,36,37)/t16-,17+/m1/s1
• Standard InChIKey: JXNOYJVKQNZUFW-SJORKVTESA-N
• Isomeric SMILES: CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)N[C@H](CCC(=O)O)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O
• SMILES: CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)NC(CCCN=C(N)N)C(=O)O
• Canonical SMILES: CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)NC(CCCN=C(N)N)C(=O)O
• Sequence: XER
• Synonyms: methotrexate-alpha-arginine; methotrexate-alpha-arginine hydrochloride, (L-Arg, D-Gln)-isomer; methotrexate-alpha-arginine hydrochloride, (L-Arg, L-Gln)-isomer; methotrexate-alpha-arginine, (L-Arg, DL-Gln)-isomer; methotrexate-alpha-arginine, (L-Arg, L-Gln)-isomer; MTX-Arg
• PubChem Compound: 131128
• Last Modified: Nov 11 2021